Cas no 56857-59-1 (7-O-sulfate-3,4',5,7-Tetrahydroxyflavone)

• Product Name: 7-O-sulfate-3,4',5,7-Tetrahydroxyflavone
• CAS No: 56857-59-1
• MF: C₁₅H₁₀O₉S
• MW: 366.299503803253
• CID: 2074489
• PubChem ID: 14016784
• Update Time: 2025-04-21

7-O-sulfate-3,4',5,7-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 7-O-sulfate-3,4',5,7-Tetrahydroxyflavone
• Kaempferol 7-O-sulfuric acid
• [3,5-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl] hydrogen sulfate
• (3,5-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl) hydrogen sulfate
• Kaempferol 7-O-sulphuric acid
• 56857-59-1
• LMPK12111998
• Kaempferol 7-O-sulfate
• Kaempferol 7-O-sulphate

• Inchi： 1S/C15H10O9S/c16-8-3-1-7(2-4-8)15-14(19)13(18)12-10(17)5-9(6-11(12)23-15)24-25(20,21)22/h1-6,16-17,19H,(H,20,21,22)
• InChI Key： XWYRTWOPMFPHKO-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2=C(O)C(=O)C3C(=CC(=CC=3O)OS(=O)(=O)O)O2)=CC=1

Computed Properties

• Exact Mass: 366.00455307Da
• Monoisotopic Mass: 366.00455307Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.359999999999999
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols